Cas no 112523-89-4 (7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-)

• Product Name: 7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-
• CAS No: 112523-89-4
• MF: C₃₇H₄₂N₂O₆
• MW: 610.739190578461
• CID: 176797
• PubChem ID: 183532
• Update Time: 2025-04-19

7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-
• 7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methy
• (-)-Geraldoamine
• Geraldoamine
• DTXSID30920828
• 112523-89-4
• 1-[(3-{4-[(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]phenoxy}-4-methoxyphenyl)methyl]-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-ol

• Inchi： 1S/C37H42N2O6/c1-39-15-13-26-19-34(42-3)32(40)21-29(26)31(39)17-24-8-11-33(41-2)37(18-24)45-27-9-6-23(7-10-27)16-30-28-22-36(44-5)35(43-4)20-25(28)12-14-38-30/h6-11,18-22,30-31,38,40H,12-17H2,1-5H3/t30-,31-/m1/s1
• InChI Key： LLXUFEAGHGDYAT-FIRIVFDPSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN(C)[C@@H]2CC1C=CC(=C(C=1)OC1C=CC(=CC=1)C[C@@H]1C2C=C(C(=CC=2CCN1)OC)OC)OC)O

Computed Properties

• Exact Mass: 610.30446
• Monoisotopic Mass: 610.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 736.5°Cat760mmHg
• Flash Point: 399.2°C
• Refractive Index: 1.602
• PSA: 81.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines